Amylin (8-37), human

• Molecular Formula: C138H216N42O45
• Molecular Weight: 3183.4 g/mol
• InChI: InChI=1S/C138H216N42O45/c1-19-65(12)106(134(222)168-81(40-61(4)5)118(206)171-93(56-183)130(218)174-95(58-185)131(219)180-109(71(18)188)137(225)170-90(50-101(145)195)125(213)175-104(63(8)9)132(220)152-53-103(197)156-91(54-181)127(215)167-89(49-100(144)194)126(214)179-108(70(17)187)136(224)159-79(110(146)198)42-74-32-34-76(189)35-33-74)177-113(201)67(14)154-102(196)52-151-114(202)83(43-72-27-22-20-23-28-72)163-122(210)87(47-98(142)192)165-123(211)88(48-99(143)193)166-128(216)92(55-182)173-129(217)94(57-184)172-120(208)85(45-75-51-149-59-153-75)169-133(221)105(64(10)11)176-124(212)82(41-62(6)7)162-119(207)84(44-73-29-24-21-25-30-73)164-121(209)86(46-97(141)191)160-112(200)68(15)155-117(205)80(39-60(2)3)161-115(203)77(31-26-38-150-138(147)148)157-116(204)78(36-37-96(140)190)158-135(223)107(69(16)186)178-111(199)66(13)139/h20-25,27-30,32-35,51,59-71,77-95,104-109,181-189H,19,26,31,36-50,52-58,139H2,1-18H3,(H2,140,190)(H2,141,191)(H2,142,192)(H2,143,193)(H2,144,194)(H2,145,195)(H2,146,198)(H,149,153)(H,151,202)(H,152,220)(H,154,196)(H,155,205)(H,156,197)(H,157,204)(H,158,223)(H,159,224)(H,160,200)(H,161,203)(H,162,207)(H,163,210)(H,164,209)(H,165,211)(H,166,216)(H,167,215)(H,168,222)(H,169,221)(H,170,225)(H,171,206)(H,172,208)(H,173,217)(H,174,218)(H,175,213)(H,176,212)(H,177,201)(H,178,199)(H,179,214)(H,180,219)(H4,147,148,150)/t65-,66-,67-,68-,69+,70+,71+,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,104-,105-,106-,107-,108-,109-/m0/s1
• InChIKey: OBFZUAVBRVNJDZ-AWNVCVQVSA-N

Amylin (8-37), Human: Pharmacological Identity and Procurement Baseline

Amylin (8-37), human (CAS 135702-23-7) is an N-terminally truncated peptide fragment of the 37-amino acid hormone amylin (islet amyloid polypeptide, IAPP), lacking the first seven residues including the intramolecular disulfide bridge. This 30-amino acid fragment functions as a competitive amylin receptor antagonist with no intrinsic agonist activity [1]. Structurally, it corresponds to the human amylin sequence Ala8 through Tyr37-amide, with molecular formula C138H216N42O45 and molecular weight 3183.5 Da . Unlike full-length amylin, which is co-secreted with insulin from pancreatic β-cells and regulates gastric emptying and satiety, Amylin (8-37) lacks the cyclic N-terminal region required for receptor activation while retaining core receptor-binding determinants .

Competitive amylin receptor antagonist with no intrinsic agonist activity

Retains core receptor-binding determinants; lacks N-terminal disulfide bridge

Supports amylin receptor pharmacology and islet amyloid fibrillogenesis research

• [1] Deems RO, Cardinaux F, Deacon RW, Young DA. Amylin or CGRP (8-37) fragments reverse amylin-induced inhibition of 14C-glycogen accumulation. Biochem Biophys Res Commun. 1991;181(1):116-20. View Source

Why CGRP(8-37) and Other Truncated Antagonists Cannot Substitute for Amylin (8-37), Human in Experimental Design

Generic substitution among truncated calcitonin-family peptide antagonists is not scientifically valid due to substantial divergence in receptor subtype selectivity and functional potency. Although CGRP(8-37) shares an identical truncation chemistry (removal of N-terminal residues 1-7 with disulfide bond elimination), it displays a fundamentally different pharmacological profile: CGRP(8-37) acts predominantly at CGRP1 receptors whereas Amylin (8-37) exhibits preferential antagonism at amylin receptors formed by calcitonin receptor (CTR) and RAMP1 or RAMP3 co-expression [1]. In rat amylin receptor subtypes, rAMY(8-37) demonstrates subtype-selective antagonism that is more effective at AMY1(a) than AMY3(a) receptors, whereas CGRP(8-37) shows distinct selectivity patterns [2]. Small-molecule antagonists such as AC187 offer high potency (IC50 = 0.48 nM) but lack the peptide backbone required for studies of amyloid fibrillogenesis and β-cell cytotoxicity, which are intrinsic to Amylin (8-37) research applications . These mechanistic and selectivity differences preclude interchangeable use.

Receptor subtype selectivity mismatch

CGRP(8-37) preferentially targets CGRP1 receptors, while Amylin (8-37) acts at amylin receptors (CTR/RAMP complexes). Interchange may shift pharmacological endpoints.

Structural functionality mismatch

Small-molecule antagonists such as AC187 lack the peptide backbone required for amyloid fibrillogenesis and β-cell cytotoxicity studies, which are intrinsic to Amylin (8-37) research.

• [1] Beaumont K, Moore CX, Pittner RA, Prickett KS, Gaeta LS, Rink TJ, Young AA. Differential antagonism of amylin's metabolic and vascular actions with amylin receptor antagonists. Can J Physiol Pharmacol. 1995;73(7):1025-9. View Source
• [2] Bailey RJ, Walker CS, Ferner AH, Loomes KM, Prijic G, Halim A, Whiting L, Phillips AR, Hay DL. Pharmacological characterization of rat amylin receptors: implications for the identification of amylin receptor subtypes. Br J Pharmacol. 2012;166(1):151-67. View Source

Quantitative Comparative Evidence: Amylin (8-37), Human vs. Closest Analogs

Binding Affinity and Functional Antagonism at Osteoblast Receptors: Amylin (8-37) vs. CGRP(8-37)

In direct comparative assays measuring blockade of full-length amylin-induced osteoblast proliferation, Amylin (8-37) exhibits markedly higher potency than CGRP(8-37). When antagonizing maximal doses of amylin, Amylin (8-37) achieves effective blockade with a Ki of 1 × 10⁻¹⁰ M, whereas CGRP(8-37) requires a 100-fold higher concentration to produce equivalent antagonism [1]. In the converse experimental configuration studying blockade of CGRP, CGRP(8-37) displays Ki of 2 × 10⁻¹⁰ M while Amylin (8-37) shows substantially higher affinity with Ki of 7 × 10⁻¹² M [1].

Osteoblast receptor antagonism

Head-to-head

Amylin (8-37)Ki = 1 × 10⁻¹⁰ M (blocking amylin)

CGRP(8-37)Ki = 6 × 10⁻⁹ M (blocking amylin)

Supports amylin receptor-mediated osteoblast endpoint selectivity

~60-fold higher potency in amylin blockade context

Evidence Dimension	Inhibitory constant (Ki) for functional antagonism
Target Compound Data	Amylin (8-37): Ki = 1 × 10⁻¹⁰ M (blocking amylin); Ki = 7 × 10⁻¹² M (blocking CGRP)
Comparator Or Baseline	CGRP(8-37): Ki = 6 × 10⁻⁹ M (blocking amylin, 100-fold higher concentration required); Ki = 2 × 10⁻¹⁰ M (blocking CGRP)
Quantified Difference	Amylin (8-37) is approximately 60-fold more potent at blocking amylin (10⁻¹⁰ M vs. 6 × 10⁻⁹ M); approximately 29-fold higher affinity in blocking CGRP (7 × 10⁻¹² M vs. 2 × 10⁻¹⁰ M)
Conditions	Osteoblast proliferation functional antagonism assay; blockade of maximal doses of full-length amylin or CGRP

Why This Matters

This 60-fold potency differential directly impacts experimental design: researchers studying amylin receptor-mediated osteoblast effects must select Amylin (8-37) to achieve complete antagonism at concentrations that avoid off-target CGRP receptor interference.

• [1] Comparison of the effects of calcitonin gene-related peptide and amylin on osteoblasts. Mendeley Data. Ki values for CGRP-(8-37) and amylin-(8-37). View Source

Radioligand Binding Inhibition at Adrenomedullin Receptors: Amylin (8-37) vs. AC253 and AC187

In Rat-2 fibroblast membranes expressing adrenomedullin receptors, competitive inhibition of ¹²⁵I-adrenomedullin binding reveals a clear potency hierarchy among antagonists. Amylin (8-37), studied here as CGRP-(8-37), inhibits ¹²⁵I-adrenomedullin binding with an IC50 of 214 ± 56 nM. By comparison, the synthetic amylin antagonist AC253 is approximately 8.6-fold more potent (IC50 = 25 ± 8 nM), while AC187 exhibits intermediate potency (IC50 = 129 ± 39 nM) [1].

Adrenomedullin binding inhibition

Head-to-head

Amylin (8-37)IC50 = 214 ± 56 nM

AC253IC50 = 25 ± 8 nM

AC187IC50 = 129 ± 39 nM

Establishes adrenomedullin receptor cross-reactivity context

AC253 is 8.6-fold more potent; data from rat fibroblast membranes

Evidence Dimension	Inhibition of ¹²⁵I-adrenomedullin binding (IC50)
Target Compound Data	Amylin (8-37) / CGRP-(8-37): IC50 = 214 ± 56 nM
Comparator Or Baseline	AC253: IC50 = 25 ± 8 nM; AC187: IC50 = 129 ± 39 nM
Quantified Difference	AC253 is 8.6-fold more potent than Amylin (8-37); AC187 is 1.7-fold more potent than Amylin (8-37)
Conditions	Rat-2 fibroblast membranes; competitive displacement of ¹²⁵I-labelled rat adrenomedullin

Why This Matters

This IC50 comparison establishes that Amylin (8-37) is a weaker antagonist of adrenomedullin binding than synthetic amylin antagonists, which informs receptor pharmacology studies where adrenomedullin cross-reactivity must be accounted for.

• [1] Coppock HA, Owji AA, Austin C, Upton PD, Jackson ML, Gardiner JV, Ghatei MA, Bloom SR, Smith DM. Rat-2 fibroblasts express specific adrenomedullin receptors, but not calcitonin-gene-related-peptide receptors, which mediate increased intracellular cAMP and inhibit mitogen-activated protein kinase activity. Biochem J. 1999;338:15-22. View Source

In Vivo Anorectic Effect Antagonism: Amylin (8-37) Abolishes Amylin-Induced Food Intake Reduction

In a standardized rat feeding paradigm, intraperitoneal injection of full-length amylin (1 μg/kg) produces a robust anorectic effect. Co-administration of Amylin (8-37), referred to as CGRP(8-37), at a dose of 10 μg/kg completely abolishes this amylin-induced reduction in food intake [1]. The antagonist also totally blocks the anorectic effect of pancreatic glucagon (400 μg/kg), which is mediated through amylin release, and partially neutralizes the effects of cholecystokinin (0.25 μg/kg) and bombesin (2 μg/kg) [1]. In contrast, the anorectic effect of vasopressin (2.5 μg/kg) is not influenced by the antagonist, confirming pathway specificity [1].

In vivo anorectic effect blockade

Head-to-head

Complete abolition of amylin (1 μg/kg)-induced feeding reduction at 10 μg/kg antagonist

Supports in vivo amylin receptor antagonism in appetite models

10:1 antagonist-to-agonist ratio; rodent feeding paradigm

Evidence Dimension	In vivo blockade of anorectic effect
Target Compound Data	Amylin (1 μg/kg) + Amylin (8-37) (10 μg/kg): complete abolition of food intake reduction
Comparator Or Baseline	Amylin (1 μg/kg) alone: significant reduction in food intake (quantified as decreased consumption in 24-h food-deprived rats)
Quantified Difference	Complete abolition (100% reversal) of amylin-induced anorectic effect at 10:1 antagonist-to-agonist ratio
Conditions	24-hour food-deprived rats; intraperitoneal injection at dark onset; food intake measured over subsequent period

Why This Matters

This in vivo functional evidence validates that Amylin (8-37) effectively antagonizes endogenous amylin receptor signaling in a whole-animal metabolic context, supporting its use in appetite regulation and metabolic phenotype studies.

• [1] Lutz TA, Del Prete E, Scharrer E. Attenuation of the anorectic effects of glucagon, cholecystokinin, and bombesin by the amylin receptor antagonist CGRP(8-37). Peptides. 1996;17(1):119-24. View Source

Selectivity Profile: Metabolic vs. Vascular Actions Differentiate Amylin (8-37) from Synthetic Antagonists

Comparative antagonist profiling reveals that Amylin (8-37) [CGRP(8-37)] and AC187 exhibit inverted potency relationships depending on the physiological endpoint measured. AC187 is the most potent antagonist of amylin's metabolic actions on soleus muscle glycogen metabolism and hyperlactemia. In contrast, CGRP(8-37) is the most potent antagonist of amylin-induced hypotension, an effect mediated through CGRP receptors rather than amylin receptors [1]. This differential antagonism demonstrates that amylin's hypotensive actions are mediated by weak activity at CGRP receptors, while its metabolic actions are mediated by receptors with a distinct antagonist profile [1]. The order of potency at inhibiting ¹²⁵I-amylin binding to nucleus accumbens (AC187 > sCT(8-32) > CGRP(8-37)) differs from the order at inhibiting ¹²⁵I-CGRP binding to SK-N-MC cells (CGRP(8-37) > AC187 > sCT(8-32)) [1].

Metabolic vs. vascular selectivity

Head-to-head

Vascular (hypotension)CGRP(8-37) more potent

Metabolic (glycogen)AC187 more potent

Enables pathway-specific antagonist selection for metabolic vs. vascular endpoints

Inverted potency ranking depending on endpoint

Evidence Dimension	Relative antagonist potency across physiological endpoints
Target Compound Data	Amylin (8-37) [CGRP(8-37)]: most potent at antagonizing amylin-induced hypotension; less potent than AC187 for metabolic actions
Comparator Or Baseline	AC187: most potent at antagonizing metabolic actions (glycogen metabolism, hyperlactemia); less potent than CGRP(8-37) for vascular actions
Quantified Difference	Inverted potency ranking depending on endpoint (metabolic vs. vascular); distinct binding site inhibition profiles
Conditions	Rat soleus muscle glycogen metabolism assay; in vivo hyperlactemia measurement; blood pressure monitoring; ¹²⁵I-amylin and ¹²⁵I-CGRP radioligand binding

Why This Matters

Researchers investigating metabolic versus vascular effects of amylin must select the appropriate antagonist: Amylin (8-37) is superior for vascular studies, whereas AC187 is preferred for metabolic pathway interrogation.

• [1] Beaumont K, Moore CX, Pittner RA, Prickett KS, Gaeta LS, Rink TJ, Young AA. Differential antagonism of amylin's metabolic and vascular actions with amylin receptor antagonists. Can J Physiol Pharmacol. 1995;73(7):1025-9. View Source

cAMP Pathway Differentiation: Amylin (8-37) Sensitivity Distinguishes Receptor Subtypes

In L6 myocytes, both rat amylin and human amylin-amide stimulate cAMP production through CGRP receptors, an effect that is completely blocked by the competitive antagonist CGRP(8-37) [1]. Rat amylin stimulates intracellular cAMP concentrations 12-fold at 100 nM, while CGRP is approximately 500-fold more potent with EC50 of 0.2 nM [1]. Critically, however, in soleus muscle the inhibition of insulin-stimulated 2-deoxyglucose uptake by amylin is unaffected by 1 μM CGRP(8-37), indicating that amylin's metabolic effects on glucose transport are mediated by a cAMP-independent, antagonist-insensitive receptor distinct from the adenylyl cyclase-coupled CGRP receptor [2]. This functional divergence means Amylin (8-37) can be used to discriminate between cAMP-coupled and cAMP-independent amylin signaling pathways.

cAMP pathway discrimination

Cross-study

CGRP(8-37) blocks cAMP in L6 myocytes; does not block glucose uptake inhibition in soleus muscle

Discriminates cAMP-coupled vs. cAMP-independent amylin signaling

Differential sensitivity at 1 μM antagonist

Evidence Dimension	cAMP response modulation and antagonist sensitivity
Target Compound Data	Amylin (8-37) [CGRP(8-37)]: completely blocks CGRP- and amylin-stimulated cAMP in L6 myocytes; does NOT block amylin-induced inhibition of 2-deoxyglucose uptake in soleus muscle at 1 μM
Comparator Or Baseline	Full-length amylin: stimulates cAMP 12-fold at 100 nM in L6 myocytes; CGRP: stimulates cAMP 60-fold at 1 nM with EC50 = 0.2 nM
Quantified Difference	Differential antagonist sensitivity between cAMP-coupled (sensitive to CGRP(8-37)) and cAMP-independent (insensitive to CGRP(8-37)) pathways
Conditions	L6 rat myocytes; isolated rat soleus muscle; cAMP radioimmunoassay; 2-deoxyglucose uptake assay

Why This Matters

This pathway discrimination enables researchers to use Amylin (8-37) as a pharmacological tool to dissect amylin signaling into cAMP-dependent (antagonist-sensitive) and cAMP-independent (antagonist-insensitive) components.

• [1] Zhu G, Dudley DT, Saltiel AR. Amylin increases cyclic AMP formation in L6 myocytes through calcitonin gene-related peptide receptors. Biochem Biophys Res Commun. 1991;177(2):771-6. View Source
• [2] Amylin and CGRP induce insulin resistance via a receptor distinct from cAMP-coupled CGRP receptor. Am J Physiol Endocrinol Metab. 1993;264:E1-E7. View Source

Structural Fibrillogenesis Properties: Amylin (8-37) as a Unique Tool for Amyloid Studies

Unlike synthetic small-molecule amylin antagonists such as AC187, Amylin (8-37) retains the core amyloidogenic sequence of full-length IAPP and induces formation of polymorphic fibrils containing coiled and laterally-associated β-sheet structures [1]. At 25 μM concentration, Amylin (8-37) exhibits cytotoxicity toward RINm5F islet β-cells in vitro, with an effect that is inversely correlated with mature fibril content [1]. In contrast, full-length human amylin contains an intact N-terminal disulfide that modulates fibril assembly kinetics, while AC187 is a small peptide analog that lacks fibrillogenic properties entirely [2].

Fibrillogenesis & β-cell cytotoxicity

Class-level

Forms polymorphic fibrils; cytotoxic to RINm5F β-cells at 25 μM

Unique amyloidogenic tool for islet amyloid assembly studies

Lacks N-terminal disulfide; assembly differs from full-length IAPP

Evidence Dimension	Fibril formation capacity and β-cell cytotoxicity
Target Compound Data	Amylin (8-37): forms polymorphic fibrils; cytotoxic to RINm5F β-cells at 25 μM
Comparator Or Baseline	Full-length human amylin (1-37): contains N-terminal disulfide bridge affecting assembly; AC187: synthetic antagonist lacking fibrillogenic properties
Quantified Difference	Amylin (8-37) exhibits distinct fibril morphology (coiled and laterally-associated β-sheets) compared to full-length amylin; AC187 shows no fibril formation
Conditions	In vitro fibrillogenesis assay; RINm5F islet β-cell cytotoxicity assay at 25 μM

Why This Matters

For researchers studying islet amyloid formation and β-cell toxicity in type II diabetes pathophysiology, Amylin (8-37) provides a unique truncated amyloidogenic sequence that enables investigation of fibril assembly mechanisms independent of N-terminal disulfide effects.

• [1] GlpBio. Amylin (8-37) (human) (trifluoroacetate salt) Product Page. Catalog No. GC42794. View Source
• [2] Koo BW, Miranker AD. Contribution of the intrinsic disulfide to the assembly mechanism of islet amyloid. Protein Sci. 2005;14(1):231-9. View Source

Defined Research Applications for Amylin (8-37), Human Based on Comparative Evidence

Differentiating Amylin-Mediated Metabolic from Vascular Signaling Pathways

Researchers investigating the dual metabolic and vascular actions of amylin should utilize Amylin (8-37) as the antagonist of choice for vascular/hypotensive endpoints, while employing AC187 for metabolic endpoints (glycogen metabolism, hyperlactemia). This application is directly supported by evidence showing that CGRP(8-37) is the most potent antagonist of amylin-induced hypotension, whereas AC187 is more effective at blocking metabolic actions [1]. This differential sensitivity enables pathway-specific pharmacological dissection in whole-animal cardiovascular and metabolic studies.

In Vivo Appetite and Gastric Emptying Studies Requiring Peptide-Based Antagonism

For in vivo feeding behavior and gastric emptying studies in rodent models, Amylin (8-37) provides validated functional antagonism at a 10:1 antagonist-to-agonist ratio (10 μg/kg antagonist abolishes 1 μg/kg amylin effect) [1]. This application is particularly relevant for studies examining the role of endogenous amylin in mediating the anorectic effects of glucagon, cholecystokinin, and bombesin, where Amylin (8-37) effectively blocks amylin-dependent components while leaving vasopressin-mediated pathways intact [1].

Amyloid Fibrillogenesis and β-Cell Cytotoxicity Mechanistic Studies

Investigators studying the molecular mechanisms of islet amyloid formation in type II diabetes should select Amylin (8-37) over synthetic antagonists because it retains the amyloidogenic core sequence (residues 20-29) while lacking the N-terminal disulfide bridge present in full-length IAPP. This structural feature enables independent investigation of fibril assembly pathways without the confounding influence of the intramolecular disulfide bond, which modulates assembly kinetics in full-length amylin [1]. The compound's defined cytotoxicity at 25 μM in RINm5F β-cells provides a reproducible model system for screening amyloid toxicity modulators [1].

Osteoblast Proliferation and Bone Metabolism Receptor Pharmacology

For studies examining calcitonin-family peptide effects on osteoblast proliferation, Amylin (8-37) is the superior antagonist choice over CGRP(8-37) due to its approximately 60-fold higher potency at blocking full-length amylin-induced proliferation (Ki = 1 × 10⁻¹⁰ M vs. 6 × 10⁻⁹ M) [1]. This potency advantage translates to lower required antagonist concentrations, reducing off-target effects and improving assay signal-to-noise in bone cell culture systems.

Application

Selection Property

Validation Focus

Metabolic vs. vascular signaling studies

Differential antagonist sensitivity (vascular vs. metabolic endpoints)

Endpoint-specific pathway dissection

In vivo appetite and gastric emptying research

Validated functional antagonism in rodent feeding models

Endogenous amylin pathway contribution

Islet amyloid fibrillogenesis and β-cell cytotoxicity

Amyloidogenic core sequence without N-terminal disulfide

Amyloid assembly mechanisms

Osteoblast proliferation and bone metabolism

Receptor subtype selectivity in osteoblast assays

Antagonist potency comparison in bone cell models

• [1] Beaumont K, Moore CX, Pittner RA, Prickett KS, Gaeta LS, Rink TJ, Young AA. Differential antagonism of amylin's metabolic and vascular actions with amylin receptor antagonists. Can J Physiol Pharmacol. 1995;73(7):1025-9. View Source